Cas no 1179360-07-6 (6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride)

• Product Name: 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride
• CAS No: 1179360-07-6
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 1030789
• PubChem ID: 46839706
• Update Time: 2025-11-07

6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride
• 6-Chloro-8-methylquinoline-2-carboximidamidehydrochloride
• 6-Chloro-8-methylquinoline-2-carboximidamide--hydrogen chloride (1/1)
• AKOS015844384
• DB-359504
• DTXSID00676643
• 1179360-07-6

• MDL： MFCD12755644
• Inchi： 1S/C11H10ClN3.ClH/c1-6-4-8(12)5-7-2-3-9(11(13)14)15-10(6)7;/h2-5H,1H3,(H3,13,14);1H
• InChI Key： GHTKADPAOVFLIQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(=CC=C(C(=N)N)N=2)C=1.Cl

Computed Properties

• Exact Mass: 255.0330028g/mol
• Monoisotopic Mass: 255.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature(BD255114)

Additional information on 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride

Comprehensive Analysis of 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride (CAS No. 1179360-07-6): Properties, Applications, and Research Insights

The compound 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride (CAS No. 1179360-07-6) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a chloro-methyl-quinoline backbone and a carboximidamide functional group, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its role in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride has surged due to their applications in anticancer and antiviral drug development. This compound’s hydrochloride salt form enhances solubility, a critical factor for bioavailability in in vitro and in vivo studies. Google Scholar and PubMed searches reveal growing interest in its potential to address drug-resistant infections and chronic inflammatory diseases, topics dominating 2023–2024 biomedical discussions.

Synthetic routes for CAS 1179360-07-6 often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, reflecting advancements in green chemistry. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a key concern for laboratories adhering to Good Laboratory Practice (GLP). Notably, its quinoline-2-carboximidamide moiety shares structural similarities with FDA-approved drugs like chloroquine, sparking investigations into repurposing strategies for metabolic disorders.

From an SEO perspective, users frequently search for "6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride supplier" or "CAS 1179360-07-6 solubility data," underscoring the need for detailed technical documentation. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are also high-priority queries, emphasizing safety in high-throughput screening environments. Regulatory-compliant suppliers often highlight its REACH registration status and ISO certification to meet industry standards.

Emerging studies link 8-methylquinoline derivatives to mitochondrial function modulation, a hot topic in age-related disease research. This positions 1179360-07-6 as a candidate for neurodegenerative disorder studies, particularly in Alzheimer’s and Parkinson’s models. Patent databases show increased activity around quinoline-based kinase inhibitors, with this compound serving as a scaffold for JAK/STAT pathway inhibitors—a focal point in autoimmune therapy development.

In summary, 6-Chloro-8-methylquinoline-2-carboximidamide hydrochloride represents a nexus of medicinal chemistry innovation and translational research. Its multifaceted applications—from infectious disease to oncology—coupled with rigorous synthetic protocols, make it a valuable asset for academic and industrial R&D teams navigating the next-generation therapeutics landscape.